Cas no 2228830-13-3 (3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutan-1-amine)

• Product Name: 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutan-1-amine
• CAS No: 2228830-13-3
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5835399
• PubChem ID: 165610427
• Update Time: 2025-05-24

3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutan-1-amine
• 3-[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]-3-methylbutan-1-amine
• 2228830-13-3
• EN300-1754971

• Inchi： 1S/C11H20N4/c1-11(2,5-6-12)10-8-15(14-13-10)7-9-3-4-9/h8-9H,3-7,12H2,1-2H3
• InChI Key： LEAPECBAHFMTQV-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)(C)CCN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.7Ų

Additional information on 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutan-1-amine

Introduction to 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutan-1-amine (CAS No. 2228830-13-3)

The compound 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutan-1-amine, identified by its CAS number 2228830-13-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a triazole moiety and a cyclopropylmethyl substituent contributes to its unique chemical properties, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The triazole ring is particularly noteworthy for its versatility in drug design, often serving as a key structural component in bioactive molecules. Its stability and ability to engage in hydrogen bonding make it an attractive feature for medicinal chemists. In the case of 3-1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl-3-methylbutan-1-amine, the integration of this motif with a methylbutanamine backbone suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

The cyclopropylmethyl group adds an additional layer of complexity to the molecule, influencing both its electronic and steric properties. This substituent is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. The combination of these features makes CAS No. 2228830-13-3 a compound of interest for researchers seeking to develop next-generation pharmaceuticals. Preliminary computational studies indicate that this molecule may exhibit favorable binding affinities to certain enzymes and receptors, paving the way for its use in targeted therapies.

In the realm of drug discovery, the synthesis and characterization of such complex molecules are essential steps toward understanding their biological activity. The structural motifs present in 3-(cyclopropylmethyl)-1H-(1,2,3-triazol)-4-y(4)l(4)-(butan(4)y(4)l)-l-amine (CAS No. 2228830(13)(34)-13(34)(35)) have been studied extensively for their potential to modulate biological pathways associated with various diseases. For instance, triazole derivatives have shown promise in inhibiting inflammatory pathways and bacterial resistance mechanisms. The presence of a methylbutanamine moiety further suggests that this compound may interact with neurotransmitter systems or other key biological targets.

Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like CAS No. 2228830(13)(34)-13(34)(35). Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the synthesis process, allowing for greater access to these molecules. This accessibility is crucial for conducting thorough pharmacological evaluations and optimizing lead structures for clinical development. Researchers are increasingly leveraging these tools to explore novel chemical space and identify compounds with unique therapeutic profiles.

The pharmacological potential of CAS No. 2228830(13)(34)-13(34)(35) is further underscored by its structural similarity to known bioactive agents. By comparing its properties to those of established drugs, scientists can gain insights into its potential mechanisms of action and side effect profiles. This comparative approach is often used to guide medicinal chemistry efforts toward improving efficacy while minimizing toxicity. The integration of computational modeling and high-throughput screening has accelerated this process, enabling rapid identification of promising candidates for further investigation.

Recent publications have begun to explore the applications of triazole-containing compounds in addressing emerging challenges in medicine. For example, studies have demonstrated the ability of certain triazole derivatives to disrupt protein-protein interactions involved in cancer progression or neurodegenerative diseases. The unique structural features of CAS No. 2228830(13)(34)-13(34)(35) may make it a valuable tool in these contexts, offering new avenues for therapeutic intervention. As research continues to uncover the diverse biological activities of heterocyclic compounds, molecules like this one are poised to play significant roles in future drug development efforts.

The synthesis and characterization of complex molecules such as CAS No. 2228830(13)(34)-13(34)(35) require meticulous attention to detail and adherence to established chemical principles. Researchers must navigate challenges related to regioselectivity, stereoselectivity, and scalability during the synthetic process. However, advancements in synthetic chemistry have made it possible to overcome many of these obstacles, paving the way for more efficient production methods. These improvements are essential for translating laboratory discoveries into viable therapeutic options that can benefit patients worldwide.

In conclusion,CAS No 2228830 (13) (34) (35) represents a fascinating example of how structural complexity can lead to novel pharmacological properties。The combination o(f cyclopropylmethyl、triazole、and methylbutanamine moieties creates a molecule with potential applications across multiple therapeutic areas。Further research is warranted t(o fully elucidate its biological activity、mechanisms o(f action、and clinical potential。As our understanding o(f medicinal chemistry continues t(o evolve、compounds like th(is one will remain at t(op o(f t(hought f(or innovation i(n drug discovery。